Cas no 759-58-0 (Ethyl 2-Cyano-3-methylbut-2-enoate)

• Product Name: Ethyl 2-Cyano-3-methylbut-2-enoate
• CAS No: 759-58-0
• Molecular Formula: C₈H₁₁NO₂
• Molecular Weight: 153.17844
• MDL: MFCD00009135
• CID: 83032
• PubChem ID: 24858805

Ethyl 2-Cyano-3-methylbut-2-enoate Properties

Names and Identifiers

• Ethyl 2-Cyano-3-methyl-2-butenoate
• 2-Cyano-3-methyl-but-2-enoic acid ethyl ester
• ethyl 2-cyano-3-methylbut-2-enoate
• ETHYL 2-CYANO-3-METHYLCROTONATE
• NSC127868
• 759-58-0
• NSC1074
• SCHEMBL1261327
• NSC 11260
• DTXSID20226821
• NSC11260
• Ethyl 2-cyano-3-methyl-2-butenoate #
• NSC-11260
• 2-Butenoic acid,2-cyano-3-methyl-,ethyl ester
• ethylisopropylidenecyanoacetate
• NSC-127868
• FT-0625951
• NSC 127868
• Ethyl isopropylidene(cyano)acetate
• 2-Butenoic acid, 2-cyano-3-methyl-, ethyl ester
• ethyl isopropylidenecyanoacetate
• NSC-1074
• MFCD00009135
• A838562
• AB00963
• Crotonic acid, 2-cyano-3-methyl-, ethyl ester
• Ethyl 2-cyano-3-methyl-2-butenoate, 97%
• CS-10174
• AKOS015838700
• NSC 1074
• InChI=1/C8H11NO2/c1-4-11-8(10)7(5-9)6(2)3/h4H2,1-3H
• DB-056001

• MDL： MFCD00009135
• InChIKey： PZMDAADKKAXROL-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11NO2/c1-4-11-8(10)7(5-9)6(2)3/h4H2,1-3H3
• SMILES： CCOC(=O)C(=C(C)C)C#N
• BRN： 507839

Computed Properties

• Exact Mass: 153.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 153.079
• Heavy Atom Count: 11
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• LogP: 1.40948
• PSA: 50.09000
• Refractive Index: n20/D 1.464(lit.)
• Boiling Point: 98-99 °C/1 mmHg(lit.)
• Melting Point: ca 20℃
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.014 g/mL at 25 °C(lit.)

Ethyl 2-Cyano-3-methylbut-2-enoate Security Information

• Symbol:
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S37-S39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3276
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

Ethyl 2-Cyano-3-methylbut-2-enoate Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%